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Compound of Interest

Compound Name: FINO2

Cat. No.: B15582668

FINO2 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive information regarding the stability and storage of FINO2, a
potent ferroptosis inducer.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid FINO2?

Al: Solid FINO2 is stable for an extended period when stored under the correct conditions. It is
recommended to store solid FINO2 at -20°C.[1][2] Under these conditions, it has a shelf life of
at least three to four years.[1][2]

Q2: How should | store FINO2 once it is in solution?

A2: FINO2 in solution is less stable than in its solid form and requires colder storage
temperatures to maintain its integrity. Stock solutions should be aliquoted to avoid repeated
freeze-thaw cycles and stored at -80°C for long-term storage (up to one year) or -20°C for
short-term storage (up to one month).[2][3] It is crucial to protect solutions of FINO2 from light.
[3] For immediate use, it is always best to use freshly prepared solutions.[4]

Q3: What solvents are recommended for dissolving FINO2?

A3: FINO2 is soluble in organic solvents such as dimethyl sulfoxide (DMSO).[2][4] When
preparing solutions in DMSO, it is advisable to use fresh, anhydrous DMSO, as absorbed
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moisture can reduce the solubility of FINO2.[2]
Q4: Is FINO2 stable at room temperature or higher?

A4: While not recommended for storage, FINO2 has shown remarkable thermal stability, with
thermogravimetric analysis indicating it is stable up to 150°C.[5][6] For experimental purposes,
it is stable when heated to 37°C.[5] However, for shipping, short periods (less than a week) at
temperatures higher than the recommended storage temperature should not significantly affect
the product's efficacy.

Q5: How stable is FINO2 in biological media?

A5: FINO2 has demonstrated high stability in both human and mouse plasma, as well as in
human liver microsomes.[5]

Q6: Does the pH of the environment affect FINO2 stability?

A6: FINO2 is stable across a range of pH levels, including acidic conditions that mimic the
environment within lysosomes and basic conditions.[4][5]

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

Ensure stock solutions are
aliquoted and stored at -80°C
Reduced or no FINO2 activity Improper storage of FINO2 for long-term or -20°C for
in my experiment. stock solution. short-term storage, protected
from light. Avoid repeated

freeze-thaw cycles.[2][3]

FINOZ2 is known to be
degraded by ferrous iron
) (Fe?*) as part of its mechanism
Degradation of FINO2 due to i
) of action.[5][7][8] Prepare fresh
the presence of ferrous iron. )
solutions and add FINO2 to
your experimental system last,

if possible.

Use fresh, high-quality,

Use of old or non-anhydrous anhydrous DMSO to ensure
DMSO for solubilization. optimal solubility and stability
of FINO2.[2]

FINO?2 is sparingly soluble in
aqueous buffers. It is
recommended to first dissolve

Unexpected precipitation of Low aqueous solubility of it in an organic solvent like

FINOZ2 in my aqueous buffer. FINOZ2. DMSO and then dilute it to the

final concentration in your
agueous experimental

medium.

Before use, allow the vial of

_ FINO2 solution to equilibrate to
. Inconsistent FINO2
Inconsistent results between ) ] room temperature for at least
_ concentration due to improper _ .
experiments. ] 60 minutes before opening to
handling. )
prevent condensation. Ensure

thorough mixing after dilution.
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Quantitative Stability Data

Solid FINO2 Storage Stability

Storage Temperature Shelf Life Source
-20°C > 4 years Cayman Chemical[1]
-20°C 3 years Selleck Chemicals[2]

FINO2 Solution Storage Stability

Storage .
Solvent Shelf Life Source
Temperature
-80°C DMSO 1 year Selleck Chemicals[2]
-80°C Not specified 6 months MedchemExpress[3]
N MedchemExpress[3],
-20°C Not specified 1 month

Selleck Chemicals[2]

Experimental Protocols

Protocol: Assessment of FINO2 Stability in the Presence of Ferrous Iron by *H-NMR

This protocol is adapted from the methodology described in Gaschler et al., 2018.[5]

Objective: To monitor the degradation of FINO2 in the presence of ferrous iron (FeSOa4-7H20)

using Proton Nuclear Magnetic Resonance (*H-NMR) spectroscopy.

Materials:

e FINO2

e Ferrous sulfate heptahydrate (FeSOa-7H20)

o Deuterated acetonitrile (CDsCN)
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o Deuterated water (D20)

e NMR tubes

¢ H-NMR spectrometer

Procedure:

Prepare a stock solution of FINO2 in a suitable deuterated solvent (e.g., CD3sCN).
e Prepare a stock solution of FeSOa4-7H20 in D20.

e In an NMR tube, combine the FINO2 solution and the FeSOa4-7H20 solution. A typical solvent
ratio would be 1:1 CDsCN:Dz0.

e Acquire a H-NMR spectrum of the mixture immediately after preparation (t=0).
» Incubate the NMR tube at a controlled temperature (e.g., room temperature or 37°C).
e Acquire subsequent *H-NMR spectra at various time points (e.g., 1, 4, 12, 24 hours).

e Analyze the spectra to monitor the disappearance of the characteristic peaks of FINO2 and
the appearance of new peaks corresponding to degradation products. The degradation is
indicated by the diminishing signals of the intact FINO2 molecule.[7][8]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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